Cas no 1807074-72-1 (Ethyl 5-amino-2-cyanopyridine-4-acetate)

• Product Name: Ethyl 5-amino-2-cyanopyridine-4-acetate
• CAS No: 1807074-72-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4899093
• Update Time: 2025-06-08

Ethyl 5-amino-2-cyanopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-cyanopyridine-4-acetate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)4-7-3-8(5-11)13-6-9(7)12/h3,6H,2,4,12H2,1H3
• InChI Key： YNUKKHGFNYBAOR-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)N=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.4
• Topological Polar Surface Area: 89

Additional information on Ethyl 5-amino-2-cyanopyridine-4-acetate

Research Brief on Ethyl 5-amino-2-cyanopyridine-4-acetate (CAS: 1807074-72-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-amino-2-cyanopyridine-4-acetate (CAS: 1807074-72-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its amino and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's unique structural features enable diverse chemical modifications, making it a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers optimized the ethyl ester moiety of 1807074-72-1 to develop potent analogs with improved pharmacokinetic properties. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for autoimmune disorders and B-cell malignancies. Molecular docking simulations revealed stable interactions with key residues in the BTK active site, providing structural insights for further optimization.

In antimicrobial research, a recent ACS Infectious Diseases publication (2024) explored derivatives of Ethyl 5-amino-2-cyanopyridine-4-acetate as potential quorum sensing inhibitors. The study identified several analogs that effectively disrupted Pseudomonas aeruginosa biofilm formation at sub-MIC concentrations. Particularly noteworthy was compound 7c, derived from 1807074-72-1, which showed 78% reduction in biofilm biomass without affecting bacterial growth, suggesting a non-biocidal mechanism of action. These findings open new avenues for developing anti-virulence strategies against antibiotic-resistant pathogens.

Synthetic methodology developments have also advanced significantly. A Nature Protocols paper (2023) detailed an improved, scalable synthesis of 1807074-72-1 using continuous flow chemistry, achieving 92% yield with excellent purity (>99%). This protocol addresses previous challenges in large-scale production, particularly regarding the control of exothermic reactions during cyanation steps. The authors demonstrated the method's robustness by producing 2 kg of the compound in a single continuous run, meeting current Good Manufacturing Practice (cGMP) standards for pharmaceutical intermediates.

Pharmacokinetic studies of Ethyl 5-amino-2-cyanopyridine-4-acetate derivatives have revealed interesting metabolic profiles. Recent ADME investigations show that the ethyl ester group undergoes rapid hydrolysis in plasma, while the cyano moiety remains stable. This property makes 1807074-72-1 particularly valuable for prodrug development, as demonstrated in a 2024 European Journal of Pharmaceutical Sciences report describing its use in masking carboxylic acid functionalities of NSAIDs to improve oral bioavailability.

Emerging applications in radiopharmaceuticals have also been reported. A 2023 study in the Journal of Labelled Compounds and Radiopharmaceuticals described the synthesis of carbon-11 labeled derivatives of 1807074-72-1 for positron emission tomography (PET) imaging. The radiolabeled compounds showed excellent brain penetration and specific binding to amyloid plaques in Alzheimer's disease models, suggesting potential as diagnostic tools for neurodegenerative disorders.

Ongoing clinical trials involving compounds derived from Ethyl 5-amino-2-cyanopyridine-4-acetate are showing promising results. Phase I data for a BTK inhibitor (BGB-3111 analog) developed from this scaffold demonstrated favorable safety profiles and potent target engagement. Researchers anticipate that the unique physicochemical properties imparted by the pyridine core contribute to these clinical advantages, including reduced off-target effects compared to existing therapies.

Future research directions for 1807074-72-1 appear particularly promising in targeted protein degradation. Preliminary results presented at the 2024 American Chemical Society meeting showed that bifunctional molecules incorporating this scaffold effectively recruit E3 ubiquitin ligases to disease-relevant proteins. The structural flexibility of Ethyl 5-amino-2-cyanopyridine-4-acetate allows for optimal positioning of both target-binding and ligase-recruiting elements, making it an attractive platform for PROTAC development.